Cas no 73021-00-8 ( )
structure
Product Name:
CAS No:73021-00-8
MF:C20H26O8
MW:394.415647029877
CID:977735
PubChem ID:329298
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC311048
- AC1L74G2
- NSC-311048
- SESQUITERPENE LACTONE EAN-1
- 73021-00-8
- DTXSID40317104
-
-
- Inchi： 1S/C20H26O8/c1-5-8(2)15(21)26-10-6-19(23)7-25-20(24)14(19)12(18(4)17(20)28-18)13-11(10)9(3)16(22)27-13/h8,10-14,17,23-24H,3,5-7H2,1-2,4H3
- InChI Key： IIXSMSPNCAECDY-UHFFFAOYSA-N
- SMILES： O1C2C3(C4C(CC(C5C(=C)C(=O)OC5C4C12C)OC(C(C)CC)=O)(CO3)O)O
Computed Properties
- Exact Mass: 394.16300
- Monoisotopic Mass: 394.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 114.82000
- LogP: 0.29920
Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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